5-Fluoro-2-nitro-4-(trifluoromethyl)aniline

• IUPAC Name: 5-fluoro-2-nitro-4-(trifluoromethyl)aniline
• InChI: InChI=1S/C7H4F4N2O2/c8-4-2-5(12)6(13(14)15)1-3(4)7(9,10)11/h1-2H,12H2
• InChI Key: UTRVMCDXCUQEEJ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1[N+](=O)[O-])N)F)C(F)(F)F
• Molecular Formula: C7H4F4N2O2
• DSSTOX Substance ID: DTXSID80443431
• Molecular Weight: 224.11 g/mol
• CAS RN: 428871-73-2

Description

5-Fluoro-2-nitro-4-(trifluoromethyl)aniline is an organic compound with the molecular formula C7H4F4N2O2. It is a derivative of aniline, which is a primary amine that consists of a benzene ring attached to an amino group.

Synthesis Analysis

The synthesis of 5-Fluoro-2-nitro-4-(trifluoromethyl)aniline can be achieved from 4-Fluoro-3-nitrobenzotrifluoride and Iron. It can also undergo diazotization and coupling with N-hydroxyalkylamino-5-napthols, pyrazolones, and naptholsulphonic acids.

Molecular Structure Analysis

The molecular structure of 5-Fluoro-2-nitro-4-(trifluoromethyl)aniline consists of a benzene ring with a nitro group (-NO2), an amino group (-NH2), and a trifluoromethyl group (-CF3) attached to it. The InChI Key for this compound is ATXBGHLILIABGX-UHFFFAOYSA-N.

Chemical Reactions Analysis

4-Nitro-2-(trifluoromethyl)aniline, a similar compound, has been reported to undergo diazotization and coupling with N-hydroxyalkylamino-5-napthols, pyrazolones, and naptholsulphonic acids. It was used in the synthesis of monoazo dyes.

Physical And Chemical Properties Analysis

The molecular weight of 5-Fluoro-2-nitro-4-(trifluoromethyl)aniline is 206.1220. Other physical and chemical properties are not explicitly mentioned in the search results.

Scientific Research Applications

Synthesis of FDA-Approved Drugs

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Precursor for Bicyclic Heterocycles

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Synthesis of Tricyclic Heterocycles

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Building Block for Ocfentanil Derivatives

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Synthesis of 4-(Trialkylmethyl)anilines

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General Chemical Synthesis Studies

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Safety and Hazards

While specific safety and hazard information for 5-Fluoro-2-nitro-4-(trifluoromethyl)aniline is not available, similar compounds like 2-Fluoro-5-(trifluoromethyl)aniline are reported to be toxic in contact with skin, harmful if swallowed or inhaled, and cause skin and eye irritation.

Mechanism of Action

Target of Action

Similar compounds have been known to exhibit antimicrobial effects , suggesting potential targets could be microbial cells or specific enzymes within these cells.

Result of Action

Based on its structural similarity to other nitroanilines, it may cause cellular damage leading to cell death, particularly in microbial cells .

Synthesis routes and methods

Procedure details

A suspension of N-(5-fluoro-2-nitro-4-trifluoromethyl-phenyl)-acetamide (17.8 g, 67.0 mmol) in aqueous HCl (3M, 400 mL) was heated at reflux for 3 h. The resulting suspension was cooled to 0° C. and brought to pH 8 with NaHCO3. The resulting solid was collected to yield the titled compound (13.7 g, 91% yield). The compound did not yield MS data. 1H NMR (400 MHz, CDCl3): 8.48 (d, J=7.3 Hz, 1H), 6.75-6.18 (m, 3H).